1-(2,4-dichloro-5-methoxyphenyl)-5-(4-methoxyphenyl)-1H-1,2,3,4-tetraazole

• IUPAC Name: 1-(2,4-dichloro-5-methoxyphenyl)-5-(4-methoxyphenyl)tetrazole
• InChI: InChI=1S/C15H12Cl2N4O2/c1-22-10-5-3-9(4-6-10)15-18-19-20-21(15)13-8-14(23-2)12(17)7-11(13)16/h3-8H,1-2H3
• InChI Key: PTFWUZLYAXAKEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=NN2C3=CC(=C(C=C3Cl)Cl)OC
• Molecular Formula: C15H12Cl2N4O2
• Molecular Weight: 351.2 g/mol

Description

1-(2,4-dichloro-5-methoxyphenyl)-5-(4-methoxyphenyl)-1H-1,2,3,4-tetraazole, also known as DMT, is a novel compound that has recently been developed for use in scientific research. DMT is a tetraazole derivative that has been found to possess a wide range of properties, including its ability to act as a ligand for metal ions, its potential as an inhibitor of enzymes, and its ability to interact with DNA and proteins. This compound has been used in a variety of laboratory experiments and is of potential interest to scientists in many fields.

Scientific Research Applications

Molecular Structure and Docking Studies

Tetrazole derivatives, including those similar to the specified compound, have been the subject of X-ray crystallography to determine their molecular structures. One study focused on understanding the orientation and interaction of tetrazole molecules within the active site of enzymes, such as cyclooxygenase-2, using molecular docking studies. This provides insights into their potential as COX-2 inhibitors (Al-Hourani et al., 2015).

Corrosion Inhibition

Tetrazole derivatives have been investigated for their role in corrosion inhibition. For instance, a study showed that 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole effectively inhibits the acidic corrosion of mild steel. The study included methods like weight loss, potentiodynamic polarisation, and electrochemical impedance spectroscopy (Bentiss et al., 2009).

Anticancer Properties

Research on benzimidazole derivatives bearing 1,2,4-triazole has revealed their potential as EGFR inhibitors, which are important in anti-cancer therapies. Molecular docking studies, along with density functional theory, have been used to explore the stability and interaction of these compounds with cancer-related targets (Karayel, 2021).

Antimicrobial Activity

The synthesis of triazole derivatives and their subsequent testing for antimicrobial activities is another area of focus. Such compounds, including variations of the one specified, have shown effectiveness against various microorganisms (Patel et al., 2003).

Synthesis and Chemical Properties

Triazole derivatives are synthesized through various methods, and their chemical properties are studied for potential applications. For instance, the synthesis and properties of 1,2,4-triazole dendrimers have been explored, indicating their use in areas where heteroatoms or resistance to conditions are required (Maes et al., 2006).